Cas no 350988-34-0 (Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate
• CAS No: 350988-34-0
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• MDL: MFCD01859807
• CID: 853417
• PubChem ID: 712415
• Update Time: 2025-11-02

Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate
• methyl 2-amino-4-(4-methoxyphenyl)-3-thiophenecarboxylate
• AC1LEHT7
• AC1Q5ZIA
• AG-687
• CBMicro_046464
• Methyl 2-amino-4-(4-methoxy-phenyl)-thiophene-3-carboxylate
• SureCN3995640
• AG-687/25026003
• F9995-0410
• VU0549365-1
• ALBB-001681
• EN300-234948
• AKOS000220090
• 6131-29-9
• BIM-0046643.P001
• DTXSID00351882
• Oprea1_386219
• STK432011
• SCHEMBL3995640
• BBL016734
• VS-05518
• DB-027964
• 350988-34-0
• MFCD01859807
• 2-amino-4-(4-methoxy-phenyl)-thiophene-3-carboxylic acid methyl ester
• 2-amino-4-(4-methoxy-phenyl)thiophene-3-carboxylic acid methyl ester
• J-019870

• MDL： MFCD01859807
• Inchi： 1S/C13H13NO3S/c1-16-9-5-3-8(4-6-9)10-7-18-12(14)11(10)13(15)17-2/h3-7H,14H2,1-2H3
• InChI Key： ZGOUZQMMKJXNQQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC)=C1N)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 263.06200
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79000
• LogP: 3.37370

Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate

Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate (CAS No. 350988-34-0): A Comprehensive Overview

Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate (CAS No. 350988-34-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique thiophene backbone and functional groups, serves as a versatile intermediate in the synthesis of various biologically active molecules and advanced materials. Its CAS number 350988-34-0 is often searched by researchers and industry professionals seeking high-purity reagents for their projects.

The molecular structure of Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate features a thiophene ring substituted with an amino group, a methoxyphenyl moiety, and a carboxylate ester. This combination of functional groups makes it a valuable building block in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. Researchers frequently inquire about "thiophene derivatives in drug discovery" or "synthesis of Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate," highlighting its relevance in modern chemistry.

In recent years, the demand for Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate has increased due to its potential applications in the development of novel therapeutic agents. The compound's CAS 350988-34-0 is often referenced in patents and scientific literature related to anti-inflammatory, antimicrobial, and anticancer research. With the growing interest in "small molecule drug development" and "targeted therapy," this thiophene derivative has become a subject of intense study in academic and industrial laboratories.

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The global market for Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate has been steadily growing, driven by its diverse applications and the expanding pharmaceutical and materials industries. Suppliers and manufacturers often list this compound under its CAS number 350988-34-0 in their catalogs, catering to researchers looking for "high purity thiophene derivatives" or "custom synthesis of Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate." The compound's stability and well-characterized properties make it a reliable choice for various synthetic applications.

Analytical characterization of Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying the compound's purity and identity, especially when referenced by its CAS 350988-34-0 in research publications. Scientists searching for "analytical methods for thiophene derivatives" or "characterization of CAS 350988-34-0" will find this information particularly valuable for their work.

In conclusion, Methyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate (CAS No. 350988-34-0) represents an important class of organic compounds with wide-ranging applications in both life sciences and materials technology. Its unique structural features and synthetic versatility continue to make it a subject of research interest, particularly in areas related to "drug discovery" and "advanced materials development." As scientific inquiry progresses, this compound is likely to find even more applications in cutting-edge research and industrial processes.